Cas no 439085-86-6 (5-Benzothiazolol,2-(ethylthio)-)

• Product Name: 5-Benzothiazolol,2-(ethylthio)-
• CAS No: 439085-86-6
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 327251
• PubChem ID: 45077027
• Update Time: 2025-04-19

5-Benzothiazolol,2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolol,2-(ethylthio)-
• 2-(ethylthio)benzo[d]thiazol-5-ol
• 2-ethylsulfanyl-1,3-benzothiazol-5-ol
• 5-Benzothiazolol,2-(ethylthio)-(9CI)
• 439085-86-6
• FT-0743756

• Inchi： 1S/C9H9NOS2/c1-2-12-9-10-7-5-6(11)3-4-8(7)13-9/h3-5,11H,2H2,1H3
• InChI Key： GRPTYMRBPXVEDD-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)O)SCC

Computed Properties

• Exact Mass: 211.013
• Monoisotopic Mass: 211.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7A^2